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Compound of Interest

Compound Name: Potassium oxide (K20)

Cat. No.: B082979

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the properties, synthesis, and reactivity of
three key potassium oxides: potassium oxide (K20), potassium peroxide (K20:z), and potassium
superoxide (KOz). The information presented is supported by experimental data and detailed
methodologies to assist in research and development applications.

Physical and Chemical Properties

The distinct properties of these potassium oxides are summarized in the table below, offering a
clear comparison of their fundamental characteristics.
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Potassium Oxide Potassium Potassium
Property . .

(K20) Peroxide (K2032) Superoxide (KO2)
Molar Mass 94.20 g/mol [1] 110.196 g/mol 71.10 g/mol

) Yellow to yellow-

Pale yellow or white Yellow amorphous )
Appearance ) ) ) orange crystalline

crystalline solid[1] solid )

solid
Density 2.32 g/cm3 (20 °C)[1] >1 g/cm3 2.14 g/lcm?3
] ] 740 °C (decomposes) 560 °C (decomposes)

Melting Point 490 °C

[1] [2]

] ) ) ) Body-centered

Crystal Structure Antifluorite (cubic)[1] Orthorhombic

tetragonal[2]

Solubility in Water

Reacts violently to
form KOHJ1]

Reacts with water

Reacts violently with

water[2]

Solubility in other
solvents

Soluble in diethyl
ether[1]

Soluble in ethanol and

ether

Synthesis of Potassium Oxides

The synthesis of each potassium oxide requires specific reaction conditions to achieve the

desired product. The primary synthesis routes are outlined below.

Experimental Protocols for Synthesis

2.1.1. Synthesis of Potassium Oxide (Kz0)

Potassium oxide can be synthesized through several methods, with the most common being

the reaction of potassium peroxide with potassium metal or the thermal decomposition of

potassium nitrate with potassium metal.[1]

e Method 1: From Potassium Peroxide

o Reaction: K202 + 2K - 2K20[1]
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o Protocol: This reaction is typically carried out by heating potassium peroxide in the
presence of an excess of metallic potassium in an inert atmosphere to prevent the
formation of higher oxides. The excess potassium is then removed by vacuum distillation.

e Method 2: From Potassium Nitrate
o Reaction: 2KNOs + 10K — 6K20 + Nz[1]

o Protocol: Potassium nitrate is heated with metallic potassium in a controlled manner. The
nitrogen gas produced is removed, and the resulting potassium oxide is purified.

2.1.2. Synthesis of Potassium Peroxide (K20:2)

Potassium peroxide is formed by the direct reaction of potassium with a controlled supply of
oxygen.

e Reaction: 2K + 02 - K202

e Protocol: Molten potassium is reacted with a carefully controlled stream of dry air or oxygen.
The reaction is exothermic and must be managed to prevent the formation of the superoxide.
The product is a yellow amorphous solid.

2.1.3. Synthesis of Potassium Superoxide (KO2)
Potassium superoxide is produced when potassium is burned in an excess of oxygen.[2]
e Reaction: K+ 02 - KO2[2]

e Protocol: Molten potassium is burned in a stream of pure, dry oxygen. The reaction is
vigorous and yields a yellow solid of potassium superoxide. Commercial production may
involve atomizing molten potassium in air.

Synthesis Pathways Diagram
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Caption: Synthesis pathways for K20, K202, and KO-.

Reactivity of Potassium Oxides

The reactivity of potassium oxides, particularly with water, is a key characteristic that
distinguishes them.

Reaction with Water

All three potassium oxides react exothermically with water, but the products and the vigor of the
reaction differ.

¢ Potassium Oxide (K20): Reacts violently with water to produce potassium hydroxide.[1]
o Reaction: K20(s) + H20(l) - 2KOH(aq)

+ Potassium Peroxide (K202): Reacts with water to form potassium hydroxide and oxygen gas.

[3]
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o Reaction: 2K202(s) + 2H20(l) - 4KOH(aq) + O2(g)

o Potassium Superoxide (KO2z): Reacts with water to produce potassium hydroxide, hydrogen
peroxide, and oxygen gas.[2]

o Reaction: 2KO2(s) + 2H20(l) - 2KOH(aq) + H202(aq) + O2(g)[4]

Experimental Protocol for Investigating Reactivity with
Water

A common method to qualitatively and quantitatively assess the reactivity of these oxides with
water is through calorimetry.

o Objective: To measure the heat released during the reaction of each potassium oxide with
water.

e Apparatus:

o Coffee-cup calorimeter (or a more sophisticated reaction calorimeter)

o

Digital thermometer with high precision

Stirrer

o

Balance

o

Deionized water

[¢]

e Procedure (General):

o A known mass of deionized water is placed in the calorimeter, and its initial temperature is
recorded.

o A precisely weighed, small amount of the potassium oxide is added to the water.

o The mixture is stirred, and the temperature is recorded at regular intervals until a
maximum temperature is reached.
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o The heat of reaction (q) can be calculated using the formula: g = m x ¢ x AT, where 'm' is
the mass of the water, 'c' is the specific heat capacity of water, and 'AT' is the change in
temperature.

o The molar enthalpy of the reaction can then be determined by dividing the heat of reaction
by the number of moles of the potassium oxide used.

o Safety Precautions: These reactions are highly exothermic and can be explosive, especially
with larger quantities. Appropriate personal protective equipment (goggles, lab coat, gloves)
must be worn, and the experiment should be conducted in a fume hood with a blast shield.

Reaction with Water Pathways Diagram

Potassium Oxide Reaction Potassium Peroxide Reaction Potassium Superoxide Reaction

+ 2H20 +2H20 /ZHzO +2H20 +2H20
/

]
W OZ(g) HZOZ(aq)

Click to download full resolution via product page

Caption: Reaction pathways of potassium oxides with water.

Crystal Structure Diagrams

The arrangement of atoms in the crystal lattice influences the physical properties of these
compounds.

Potassium Oxide (K20) - Antifluorite Structure

Potassium oxide adopts an antifluorite crystal structure. In this arrangement, the positions of
the cations and anions are reversed compared to the fluorite (CaFz) structure. Each oxide ion
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(027) is surrounded by eight potassium ions (K*) in a cubic coordination, and each potassium
ion is coordinated to four oxide ions in a tetrahedral geometry.[1]

Caption: Simplified 2D representation of the K20 antifluorite structure.

Potassium Peroxide (K202) - Orthorhombic Structure

Potassium peroxide has a more complex orthorhombic crystal structure. The peroxide ions
(O227) are arranged in the lattice with the potassium ions (K*).

Caption: Simplified 2D representation of the K202 orthorhombic structure.

Potassium Superoxide (KOz2) - Tetragonal Structure

Potassium superoxide possesses a body-centered tetragonal crystal structure, similar to that of
calcium carbide. The superoxide ions (Oz7) are aligned along the c-axis of the unit cell.

Caption: Simplified 2D representation of the KOz tetragonal structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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